CID 85945281
Description
CID 85945281 is a chemical compound registered in the PubChem database
Properties
Molecular Formula |
H2NSi+ |
|---|---|
Molecular Weight |
44.108 g/mol |
InChI |
InChI=1S/H2NSi/c1-2/h1H2/q+1 |
InChI Key |
YXCSZVPRVBKDPF-UHFFFAOYSA-N |
Canonical SMILES |
[NH2+]=[Si] |
Origin of Product |
United States |
Preparation Methods
The synthetic routes and reaction conditions for CID 85945281 involve several steps. Typically, the preparation method includes dissolving the necessary reactants in a suitable solvent, followed by stirring and heating under controlled conditions. Industrial production methods may involve large-scale synthesis using automated chemical synthesis platforms to ensure consistency and efficiency .
Chemical Reactions Analysis
Finding Chemical Reactions
Chemical reactions can be found using databases like PubChem, CAS SciFinder, or the NIST Chemical Kinetics Database. These platforms provide detailed information on chemical structures, properties, and reactions.
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PubChem : Offers a vast collection of chemical information, including structures, properties, and bioactivities .
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CAS SciFinder : Provides access to a comprehensive database of chemical substances and reactions, useful for identifying reaction pathways .
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NIST Chemical Kinetics Database : Focuses on gas-phase reactions but can be a valuable resource for understanding kinetic principles .
Analyzing Chemical Reactions
To analyze chemical reactions, consider the following steps:
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Identify Reactants and Products : Determine the chemical structure of the reactants and products involved in the reaction.
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Reaction Conditions : Note the conditions under which the reaction occurs, such as temperature, pressure, and catalysts.
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Mechanism : Understand the step-by-step mechanism of the reaction, including any intermediates formed.
Data Tables for Chemical Reactions
Data tables for chemical reactions typically include information such as:
| Reaction Component | Description | Role in Reaction |
|---|---|---|
| Reactants | Chemicals that undergo reaction | Starting materials |
| Products | Resulting chemicals from the reaction | Outcome of reaction |
| Catalysts | Substances that speed up the reaction without being consumed | Enhance reaction rate |
| Conditions | Temperature, pressure, solvent, etc. | Influence reaction rate and outcome |
Research Findings and Sources
Scientific Research Applications
CID 85945281 has a wide range of scientific research applications:
Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.
Biology: It is studied for its potential effects on biological systems and its interactions with biomolecules.
Medicine: It is investigated for its potential therapeutic properties and its role in drug development.
Industry: It is used in the production of various industrial products and materials .
Mechanism of Action
The mechanism of action of CID 85945281 involves its interaction with specific molecular targets and pathways. It may bind to certain receptors or enzymes, leading to a cascade of biochemical reactions that result in its observed effects. The exact molecular targets and pathways involved depend on the specific application and context .
Comparison with Similar Compounds
CID 85945281 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable chemical structures or properties. For example, compounds with similar functional groups or molecular weights may exhibit similar reactivity or biological activity. this compound may have unique features that make it particularly suitable for certain applications .
Q & A
Q. What are best practices for documenting synthetic procedures to ensure reproducibility?
- Methodological Answer :
- Detailed Descriptions : Specify equipment (e.g., Schlenk line for air-sensitive reactions), purification methods (HPLC gradients), and yield calculations .
- Supporting Information : Attach NMR spectra (with peak assignments), HPLC chromatograms, and crystallographic CIF files as supplementary materials .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
